Cas no 14770-51-5 (Propanoic-2,2-d2 acid-d(9CI))

• Product Name: Propanoic-2,2-d2 acid-d(9CI)
• CAS No: 14770-51-5
• MF: C₃H₆O₂
• MW: 77.097026348114
• CID: 138188
• PubChem ID: 16212409
• Update Time: 2025-10-16

Propanoic-2,2-d2 acid-d(9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic-2,2-d2 acid-d(9CI)
• Propionic-2,2-D2 Acid-D
• (2,2-2H2)propan(2H)oic acid
• PROPIONIC-2,2-D2 ACID
• PROPIONIC ACID (2,2-D2)
• PROPIONIC-2,2-D2 ACID-D, 99 ATOM % D
• deuterio 2,2-dideuteriopropanoate
• (2,2-~2~H_2_)Propan(~2~H)oic acid
• DTXSID20583628
• PROPIONIC-2,2-D2ACID
• J-008401
• 14770-51-5

• Inchi： 1S/C3H6O2/c1-2-3(4)5/h2H2,1H3,(H,4,5)/i2D2/hD
• InChI Key： XBDQKXXYIPTUBI-VLZJNYFYSA-N
• SMILES： O([2H])C(C([2H])([2H])C)=O

Computed Properties

• Exact Mass: 80.0744
• Monoisotopic Mass: 77.055609668g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 40.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.03 g/mL at 25 °C(lit.)
• Melting Point: −24-−23 °C(lit.)
• Boiling Point: 141 °C(lit.)
• Flash Point: 125 °F
• Refractive Index: n20/D 1.386(lit.)
• PSA: 26.3
• Solubility: Not available

Propanoic-2,2-d2 acid-d(9CI) Security Information

• Hazardous Material transportation number：UN 3463 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 23-36-45
• Hazardous Material Identification：